methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate

• IUPAC Name: methyl 3-nitro-5-[[2-(trifluoromethyl)phenyl]carbamoyl]benzoate
• InChI: InChI=1S/C16H11F3N2O5/c1-26-15(23)10-6-9(7-11(8-10)21(24)25)14(22)20-13-5-3-2-4-12(13)16(17,18)19/h2-8H,1H3,(H,20,22)
• InChI Key: DHLITBMGGTUXNG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C16H11F3N2O5
• Molecular Weight: 368.26 g/mol

Description

Methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound, also known as NTBC, is a potent inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the tyrosine catabolic pathway.

Mechanism of Action

The mechanism of action of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate involves the inhibition of HPPD, which is a non-heme iron-containing enzyme that catalyzes the conversion of 4-hydroxyphenylpyruvate to homogentisic acid in the tyrosine catabolic pathway. methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate binds to the active site of HPPD and blocks the conversion of 4-hydroxyphenylpyruvate, leading to the accumulation of toxic intermediates in the pathway. This results in the inhibition of the tyrosine catabolic pathway and the reduction of tyrosine degradation.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate are primarily related to its inhibition of the tyrosine catabolic pathway. Inhibition of this pathway leads to the accumulation of toxic intermediates such as maleylacetoacetate and fumarylacetoacetate, which can cause oxidative stress and damage to cells and tissues. However, in certain metabolic disorders such as hereditary tyrosinemia type 1 and alkaptonuria, inhibition of the pathway can be beneficial in reducing the accumulation of toxic metabolites and preventing disease progression.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate for lab experiments is its potent inhibition of HPPD, which makes it a useful tool for studying the tyrosine catabolic pathway and its role in various physiological processes. Additionally, methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate has been shown to be stable and soluble in aqueous solutions, making it easy to use in experimental setups. However, one of the limitations of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate is its potential toxicity, as it can lead to the accumulation of toxic intermediates in the pathway. Careful consideration should be taken when using methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate in experimental setups to ensure that the potential risks are minimized.

Future Directions

There are several future directions for the research and development of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate. One area of interest is the development of new and more efficient synthesis methods to produce methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate in larger quantities. Another area of interest is the investigation of the potential applications of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate in the treatment of cancer and other diseases. Additionally, further research is needed to understand the biochemical and physiological effects of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate and its potential toxicity in different experimental setups. Overall, methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate has significant potential for various scientific research applications, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate is a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 3-nitrobenzoyl chloride with methyl benzoate in the presence of a base to form methyl 3-nitrobenzoate. The second step involves the reaction of the intermediate product with 2-(trifluoromethyl)aniline in the presence of a base to form methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate. The final product is obtained after purification using column chromatography.

Scientific Research Applications

The primary scientific research application of methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate is its use as an inhibitor of HPPD in the tyrosine catabolic pathway. This pathway is involved in the degradation of tyrosine, an amino acid that is essential for the synthesis of proteins, neurotransmitters, and other molecules. Inhibition of HPPD leads to the accumulation of toxic intermediates in the pathway, which can be beneficial in the treatment of certain metabolic disorders such as hereditary tyrosinemia type 1 and alkaptonuria. methyl 3-nitro-5-({[2-(trifluoromethyl)phenyl]amino}carbonyl)benzoate has also been shown to have potential applications in the treatment of cancer, as it can inhibit the growth of cancer cells by targeting the tyrosine catabolic pathway.